Cas no 2549030-20-6 (2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile)

• Product Name: 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile
• CAS No: 2549030-20-6
• MF: C₁₇H₁₆F₃N₇
• MW: 375.351052284241
• CID: 5314216
• PubChem ID: 154582465
• Update Time: 2025-06-08

2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-Cyclopropyl-6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-4-pyrimidinecarbonitrile
• AKOS040729753
• 2549030-20-6
• 2-{4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile
• F6788-3610
• 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

• Inchi： 1S/C17H16F3N7/c18-17(19,20)13-9-14(25-15(24-13)11-1-2-11)26-5-7-27(8-6-26)16-22-4-3-12(10-21)23-16/h3-4,9,11H,1-2,5-8H2
• InChI Key： FYOOARHRGLEFCD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C2CC2)N=1)N1CCN(C2N=CC=C(C#N)N=2)CC1)(F)F

Computed Properties

• Exact Mass: 375.14192803g/mol
• Monoisotopic Mass: 375.14192803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.7±60.0 °C(Predicted)
• pka: 3.29±0.43(Predicted)

Additional information on 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

Comprehensive Analysis of 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile (CAS No. 2549030-20-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile (CAS No. 2549030-20-6) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic molecule, featuring a pyrimidine core and a piperazine linker, is a subject of intense study for its role in drug discovery and material science. Researchers are particularly interested in its trifluoromethyl group, which enhances metabolic stability and bioavailability, making it a promising candidate for therapeutic development.

The compound's cyclopropyl moiety further contributes to its structural rigidity, a feature often exploited in the design of kinase inhibitors and other bioactive molecules. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a hot topic in modern drug discovery. PPIs are notoriously difficult to modulate, but small molecules like 2549030-20-6 offer a viable approach due to their ability to bind at interfacial sites. This aligns with the growing demand for innovative treatments in oncology and neurodegenerative diseases, where PPIs play a critical role.

From a synthetic chemistry perspective, the incorporation of a carbonitrile group in 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile opens avenues for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly valued in medicinal chemistry, where structure-activity relationship (SAR) studies are essential for optimizing lead compounds. The compound's CAS No. 2549030-20-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential application in agrochemicals. The trifluoromethylpyrimidine scaffold is known for its herbicidal and fungicidal properties, and researchers are exploring whether 2549030-20-6 could contribute to next-generation crop protection agents. With the global push for sustainable agriculture, such innovations are critical to addressing food security challenges.

In summary, 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile represents a versatile and highly functionalized molecule with broad applicability in life sciences. Its structural features, including the piperazine linker and pyrimidine core, make it a valuable tool for researchers tackling complex biological targets. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.